Cas no 84604-67-1 (Benzene,1,3-diethyl-2-fluoro-)

Benzene,1,3-diethyl-2-fluoro- structure
Benzene,1,3-diethyl-2-fluoro- structure
Product Name:Benzene,1,3-diethyl-2-fluoro-
CAS No:84604-67-1
MF:C10H13F
MW:152.208626508713
CID:721807
PubChem ID:3019991
Update Time:2025-04-19

Benzene,1,3-diethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-diethyl-2-fluoro-
    • 1,3-Diethyl-2-fluorobenzene
    • NS00061202
    • AKOS024334013
    • 84604-67-1
    • DTXSID50233588
    • SCHEMBL22306130
    • EINECS 283-349-3
    • FT-0703602
    • Inchi: 1S/C10H13F/c1-3-8-6-5-7-9(4-2)10(8)11/h5-7H,3-4H2,1-2H3
    • InChI Key: BJINCTYPVIJQPO-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1CC)CC

Computed Properties

  • Exact Mass: 152.1
  • Monoisotopic Mass: 152.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.955
  • Boiling Point: 180.3°C at 760 mmHg
  • Flash Point: 54.5°C
  • Refractive Index: 1.481
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